ZONYL(R) TBS, NH(4)(+)-FORM

• CAS No.: 111019-20-6
• Molecular Formula: RfCH2CH2SO3NH4

Description

ZONYL® TBS, NH₄⁺-FORM is a fluorosurfactant belonging to the Zonyl® series developed by DuPont. As a per- and polyfluoroalkyl substance (PFAS), it features a perfluorinated alkyl chain (Rf) combined with functional groups that enhance solubility and surface activity. The ammonium (NH₄⁺) counterion improves its dispersibility in aqueous systems, making it suitable for applications requiring stability under harsh conditions, such as heat dissipation coatings, firefighting foams, and enhanced oil recovery (EOR) .

Its thermal stability is inferred from studies on related fluoropolymers, which exhibit initial degradation temperatures around 177°C .

Comparison with Similar Compounds

Key Observations :

• Fluorinated vs. Non-Fluorinated Surfactants: ZONYL® TBS and other Zonyl® variants (e.g., FSO, FSA) leverage PFAS backbones for unparalleled surface tension reduction and chemical inertness, outperforming non-fluorinated surfactants like Triton X-100 and SDBS in extreme conditions .
• Ammonium Form Advantage : The NH₄⁺ counterion in ZONYL® TBS enhances aqueous solubility compared to sodium or acid forms (e.g., Zonyl® FSA), facilitating uniform dispersion in coatings and emulsions .

Performance Metrics

Detailed Findings :

• Foam Stability : ZONYL® TBS and Zonyl® FSO demonstrate superior foam stability at high salinity (10%) compared to Triton X-100 and SDBS. This is critical for EOR and firefighting foams .
• Thermal Resistance: Zonyl®-based surfactants degrade at higher temperatures (~177°C) than non-fluorinated alternatives, making them suitable for heat dissipation coatings .
• Environmental Persistence : PFAS-based Zonyl® surfactants exhibit long environmental half-lives, whereas SDBS and Triton X-100 degrade faster but offer inferior performance in harsh conditions .

Industrial and Environmental Considerations

• Efficiency in Metal Extraction : Zonyl® FSA (analogous to TBS in PFAS structure) achieves 84.7% rhodium recovery via polymer gels, highlighting the utility of fluorosurfactants in resource-intensive processes .
• Regulatory Challenges : ZONYL® TBS faces scrutiny under evolving PFAS regulations due to its persistence in ecosystems, driving research into biodegradable alternatives like sugar-based surfactants .

Q & A

Q. How does pH influence the phase separation efficiency of ZONYL® TBS in liquid-liquid extraction systems?

ZONYL® TBS (a fluorosurfactant) exhibits pH-dependent behavior due to its acid dissociation constant (pKa ≈ 6.5). Below this pH, the surfactant remains protonated, promoting hydrophobic interactions and phase separation. For example, in Rh-PAN complex extraction, adjusting the pH to 4.00 maximized the volume ratio (aqueous phase/sedimented phase = 588) and achieved 74% Rh extraction efficiency . To replicate this, calibrate pH using buffers below the pKa (e.g., citrate buffer at pH 4.0) and monitor phase separation kinetics.

Q. What experimental parameters are critical when designing a ZONYL® TBS-mediated extraction protocol?

Key parameters include:

• Ethanol concentration : Optimal phase separation occurs at 30 vol.% ethanol, beyond which sedimented phase volume plateaus .
• Surfactant-to-solute ratio : Excess surfactant may form micelles, reducing extraction efficiency.
• Temperature : Higher temperatures can destabilize the sedimented phase. A methodological approach involves iterative testing of these variables using fractional factorial design, with ICP-OES or HPLC for quantification .

Q. How should researchers characterize ZONYL® TBS-containing phases post-separation?

• Water content : Measure via Karl Fischer titration (e.g., sedimented phases with 5% water content ).
• Surfactant recovery : Use FTIR or NMR to confirm structural integrity after extraction.
• Solute quantification : Employ spectroscopic methods (e.g., UV-Vis for PAN complexes) or elemental analysis.

Advanced Research Questions

Q. How can conflicting data on ZONYL® TBS phase behavior across studies be resolved?

Discrepancies often arise from variations in:

• Ionic strength : Competing ions (e.g., Na⁺ vs. NH₄⁺) alter critical micelle concentration (CMC).
• Organic solvent purity : Trace impurities in ethanol can affect surfactant aggregation. Mitigate by standardizing solvent grades and conducting control experiments with inert electrolytes. Cross-validate results using dynamic light scattering (DLS) to monitor micelle size distribution .

Q. What advanced techniques optimize ZONYL® TBS for high-throughput extraction workflows?

• Automated pH adjustment : Integrate syringe pumps with pH probes for real-time titration.
• Microfluidic systems : Miniaturize phase separation to reduce reagent use and improve reproducibility.
• Machine learning : Train models on historical data (e.g., pH, ethanol concentration, extraction yield) to predict optimal conditions .

Q. Why does ZONYL® TBS exhibit reduced efficiency in complex matrices (e.g., biological samples)?

Interfering biomolecules (e.g., proteins, lipids) can sequester surfactants or form competitive complexes. Address this by:

• Pre-treatment steps : Centrifugation, filtration, or solid-phase extraction to remove interferents.
• Surfactant modification : Introduce zwitterionic groups to enhance biocompatibility .

Data Analysis and Reporting

Q. How should researchers present ZONYL® TBS phase separation data to ensure reproducibility?

Q. What statistical methods are appropriate for analyzing ZONYL® TBS optimization experiments?

Use ANOVA to compare means across experimental groups (e.g., pH levels) and Tukey’s HSD post-hoc test for pairwise comparisons. For non-linear relationships (e.g., ethanol concentration vs. phase volume), apply polynomial regression .

Literature and Citation Guidelines

Q. How should prior studies on ZONYL® surfactants be cited to avoid redundancy?

• Synthetic methods : Cite foundational papers (e.g., Sudo & Igarashi, 1996 for phase separation mechanics ).
• Novel applications : Reference recent studies using ZONYL® TBS in nanomaterials or environmental chemistry . Avoid over-citing; prioritize primary sources over reviews.

Q. What common pitfalls occur when referencing ZONYL®-related research?

• Misattribution : Confusing ZONYL® TBS with similar surfactants (e.g., ZONYL® FSO or FSN).
• Omission of critical details : Failing to report surfactant lot numbers or purity grades.
  Cross-check CAS numbers (e.g., 57534-41-5 for ZONYL® FSN ) and supplier documentation .